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Compound of Interest

Compound Name: Solvent Orange 60

Cat. No.: B182703 Get Quote

Application Notes and Protocols: Solvent Orange 60
Dosage in Plastics
Introduction

Solvent Orange 60, also known as Transparent Orange 3G, is a versatile solvent dye

belonging to the perinone class, widely utilized for coloring a variety of plastics.[1][2] Its

popularity stems from its excellent heat resistance, light fastness, and good migration

resistance, making it suitable for a range of demanding applications.[1][3] This document

provides detailed application notes and protocols for the use of Solvent Orange 60 in both

transparent and non-transparent plastics, aimed at researchers, scientists, and professionals in

drug development who may use colored plastics in their work.

Key Properties of Solvent Orange 60

Solvent Orange 60 is a yellowish-orange powder with high tinting strength.[3] It is soluble in

various organic solvents but insoluble in water. This dye is compatible with a wide array of

polymers, making it a versatile choice for plastic coloration.
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Property Value Source(s)

Chemical Name 12H-Phthaloperin-12-one

C.I. Name Solvent Orange 60

CAS Number 6925-69-5, 61969-47-9

Molecular Formula C18H10N2O

Melting Point 230 °C

Heat Resistance in PS Up to 300 °C

Light Fastness in PS 8 (on a scale of 1-8)

Recommended Dosage

The recommended dosage of Solvent Orange 60 varies depending on whether the desired

final product is transparent or non-transparent (opaque). For non-transparent applications, a

higher concentration of the dye is typically required, often in conjunction with a white pigment

such as titanium dioxide (TiO2) to achieve the desired opacity and color intensity.

Application Type
Recommended
Dosage (%)

Notes Source(s)

Transparent 0.025 -

Non-Transparent 0.05
Typically used with

0.1% TiO2

Alternative Range

0.05 (Transparent) -

0.08 (Non-

Transparent)

Some suppliers

provide a slightly

different range.

Compatible Polymers

Solvent Orange 60 is suitable for coloring a wide range of plastic resins. Its compatibility

makes it a versatile option for numerous applications.
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Polymer Compatibility Source(s)

Polystyrene (PS) Superior

High Impact Polystyrene

(HIPS)
Superior

Acrylonitrile Butadiene Styrene

(ABS)
Superior

Polymethyl Methacrylate

(PMMA)
Superior

Polycarbonate (PC) Superior

Unplasticized Polyvinyl

Chloride (RPVC)
Superior

Styrene-Acrylonitrile Resin

(SAN)
Superior

Acrylonitrile Styrene Acrylate

(AS)
Superior

Polyethylene Terephthalate

(PET)
Applicable

Polyamide 6 (PA6) Applicable

Experimental Protocols
The incorporation of Solvent Orange 60 into plastics can be achieved through two primary

methods: direct addition during processing or via a masterbatch.

1. Direct Addition Protocol

This method is suitable for laboratory-scale experiments and small production runs where

precise control over the dye concentration is required.

Materials and Equipment:

Plastic resin pellets
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Solvent Orange 60 powder

Precision weighing balance

Tumble mixer or similar blending equipment

Injection molding machine or extruder

Personal Protective Equipment (PPE): gloves, safety glasses, lab coat

Procedure:

Drying: Dry the plastic resin pellets according to the manufacturer's specifications to remove

any residual moisture.

Weighing: Accurately weigh the required amount of plastic resin and Solvent Orange 60
powder based on the desired final concentration (refer to the dosage table).

Blending: In a suitable container, combine the plastic resin and Solvent Orange 60 powder.

Mix thoroughly using a tumble mixer for 15-20 minutes to ensure a homogenous distribution

of the dye on the surface of the pellets.

Processing: Introduce the blended material into the hopper of the injection molding machine

or extruder.

Molding/Extrusion: Set the processing parameters (temperature, pressure, etc.) according to

the specific plastic being used. The high heat resistance of Solvent Orange 60 allows for

processing at elevated temperatures.

Sample Collection: Collect the colored plastic samples for analysis.

2. Masterbatch Preparation Protocol

The masterbatch method is the most common approach in industrial settings. It involves

preparing a concentrated mixture of the dye in a carrier resin, which is then blended with the

bulk polymer during processing.

Materials and Equipment:
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Carrier resin (compatible with the final plastic, e.g., PE, PP, or a universal carrier)

Solvent Orange 60 powder

Twin-screw extruder

Pelletizer

Personal Protective Equipment (PPE)

Procedure:

Premixing: Prepare a premix of the carrier resin and a high concentration of Solvent Orange
60 (e.g., 10-40% by weight).

Extrusion: Feed the premix into a twin-screw extruder. The extrusion process ensures

thorough dispersion of the dye within the molten carrier resin.

Pelletizing: The extruded strands are cooled and cut into pellets using a pelletizer. These

pellets constitute the masterbatch.

Usage: The masterbatch pellets are then blended with the natural (uncolored) plastic resin at

a predetermined ratio to achieve the desired final color concentration during the molding or

extrusion process.

Logical Workflow for Dosage Selection
The following diagram illustrates the decision-making process for selecting the appropriate

dosage of Solvent Orange 60.
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Caption: Workflow for selecting the appropriate dosage of Solvent Orange 60.
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This workflow provides a systematic approach to determining the optimal concentration of

Solvent Orange 60 based on the desired aesthetic outcome of the plastic product. It is

recommended to perform small-scale trials to validate the chosen dosage and ensure it meets

the specific requirements of the application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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